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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542

This guide provides comprehensive technical information on Tributyl(iodomethyl)stannane,
including its chemical identifiers, physicochemical properties, detailed experimental protocols
for its synthesis, and its applications in organic synthesis. The content is tailored for
researchers, scientists, and professionals in the field of drug development and chemical
research.

Chemical Identifiers and Physicochemical
Properties

Tributyl(iodomethyl)stannane is an organotin compound widely used in organic synthesis.
Accurate identification and understanding its physical properties are crucial for its proper
handling and application.

Table 1: Chemical Identifiers for Tributyl(iodomethyl)stannane
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Identifier Value
CAS Number 66222-29-5[1][2][3][4][5]
IUPAC Name tributyl(iodomethyl)stannane[?2]

Molecular Formula

Ci3H20I1SN[2][3][4]

Molecular Weight (MW) 430.97 g/mol [2]

MDL Number MFCD00161398[2][3]

SMILES CCCC--INVALID-LINK--(CCCC)CCCCJ[2]
Synonyms n-Bu3SnCH2lI, tributylstannylmethyl iodide,

iodomethyltributyltin[ 1][5]

Table 2: Physicochemical and Spectroscopic Data of Tributyl(iodomethyl)stannane
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Property Value

Appearance Light yellow or colorless liquid[1][2]
Purity >95%][2][3][6]

Boiling Point 106°C at 0.05 Torr[1]

Flash Point 157.8 + 28.4 °C[1]

Storage Conditions

Store at 0-8 °C[1][2]

1H NMR (CDCls, 400 MHz) &

0.90 (t, J = 7.3 Hz, 9H), 0.96—1.00 (m, 6H), 1.32
(dg, J = 14.2, 7.2 Hz, 6H), 1.49-1.57 (m, 6H),
1.94 (t, J(17/11°Sn-1H) = 18.0 Hz, 2H)[6]

13C NMR (CDCls, 101 MHz) &

10.8, 13.8, 27.4, 29.0[6]

2954, 2924, 2871, 2848, 1739, 1456, 1375,

IR (film) cm~—1 1365, 1228, 1217, 875, 692, 664, 588, 515,
456[6]
[M — CH:l]*: Calculated 291.11292, Found
HRMS (EI) 291.11326; [M — CaHo]*: Calculated 374.96262,

Found 374.96257[6]

Experimental Protocols

The following protocol is a modified procedure from Seitz et al., as published in Organic

Syntheses.[7]

Reaction Scheme: Tributyl(chloromethyl)stannane + Nal — Tributyl(iodomethyl)stannane +

NaCl

Materials and Equipment:

o Tributyl(chloromethyl)stannane

e Sodium iodide (Nal), =299.0%)]7]

o Acetone, anhydrous
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Round-bottom flask

Magnetic stirrer

Reflux condenser

Standard glassware for workup and purification

Procedure:

To a solution of tributyl(chloromethyl)stannane in anhydrous acetone, add an excess of
sodium iodide.

The reaction mixture is stirred and heated to reflux. The progress of the reaction can be
monitored by TLC.

After the reaction is complete, the mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The residue is partitioned between an organic solvent (e.g., hexanes) and water.

The organic layer is separated, washed with brine, and dried over anhydrous magnesium
sulfate.

The solvent is evaporated to yield the crude product.

Purification can be achieved via column chromatography on silica gel if necessary.[7]

Storage: Tributyl(iodomethyl)stannane can decompose over time at ambient temperature.

For best results, it should be stored as a degassed 1 M solution in hexanes at -10 °C and used

within a few days.[7]
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Workflow for the Synthesis of Tributyl(iodomethyl)stannane

Step 1: Preparation

1. Reactants

Step 2: Synthesis Reaction

Finkelstein Reaction

Tributyl(chloromethyl)stannane
Sodium lodide
Acetone

Step 3: Isolation
Mix reactants in a round-bottom flask.
[ Heat to reflux and stir. ] & Ve

xtraction

Step 4: Final Purification
Cool to room temperature.
Remove solvent (rotary evaporation). 4. Purification
Partition between hexanes and water.

Drying & Concentration

Final Product
Dry organic layer (MgSO4).
Evaporate solvent. D
Column chromatography (optional).

Yields Pure Product

Tributyl(iodomethyl)stannane

Click to download full resolution via product page

Caption: Synthesis workflow for Tributyl(iodomethyl)stannane.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1310542?utm_src=pdf-body-img
https://www.benchchem.com/product/b1310542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Organic Synthesis

Tributyl(iodomethyl)stannane is a versatile reagent, primarily utilized for the preparation of a-
heteroalkylstannanes and as a precursor for more reactive nucleophiles via tin-lithium
exchange.[6] These reactive intermediates are valuable in various carbon-carbon bond-forming
reactions.

A key application is in the Stannylamine Protocol (SnAP) for synthesizing C-substituted
morpholines from aldehydes.[8]

General Workflow:

e An amino alcohol (e.g., DL-alaninol) is reacted with sodium hydride to form the
corresponding alkoxide.

e This intermediate is then treated with tributyl(iodomethyl)stannane to generate an amino
stannane.[8]

e The amino stannane is subsequently used in reactions with aldehydes to form functionalized
morpholines.[8]

This protocol allows for the creation of complex heterocyclic structures, which are important
scaffolds in medicinal chemistry.
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Application of Tributyl(iodomethyl)stannane in SnAP Reagent Synthesis
Amino Alcohol _ _
Qe-g-, DL-aIaninoID GOd'Um Hydride (NaHD

Deprotonation

[Sodium Alkoxide Intermediata [ ]
Ninnylatloi/
Aldehyde

\iactlon’/

Click to download full resolution via product page

Caption: Role of Tributyl(iodomethyl)stannane in SnAP reagent synthesis.

Safety Information

Organotin compounds, including Tributyl(iodomethyl)stannane, are hazardous and must be
handled with appropriate safety precautions.

 Toxicity: Toxic if swallowed, harmful in contact with skin, and harmful if inhaled.[9] It causes
skin irritation and serious eye damage.[9] Prolonged or repeated exposure can cause
damage to organs.[9]

o Handling: Use only in a well-ventilated area or under a fume hood.[9][10] Wear appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9][10]
Avoid all personal contact, including inhalation of vapors.[9] Do not eat, drink, or smoke
when using this product.[9]
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» Fire Hazard: The substance is not considered a significant fire risk, but containers may burn.

[°]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[9] Avoid release to
the environment.[10]

o First Aid:

o Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing.
[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[10]

o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.
[11]

o

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[10]

Always consult the Safety Data Sheet (SDS) before handling this chemical.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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